Time-dependent stereoselective Heck reaction using mesoporous Pd/TiO2 nanoparticles catalyst under sunlight†

Catalysis Science & Technology Pub Date: 2013-10-30 DOI: 10.1039/C3CY00602F

Abstract

Pd(0)-doped mesoporous TiO2 nanoparticles (Pd/TiO2) have been synthesized using an EISA method. The catalytic activity of Pd/TiO2 nanoparticles (NPs) is significantly enhanced under solar light irradiation for the Heck reaction. The Heck coupling product gives a considerable amount of Z-isomer, due to photochemical isomerization of the initially formed E-isomer, providing a facility for the time-dependent selectivity of E/Z-isomers under sunlight at ambient conditions.

Graphical abstract: Time-dependent stereoselective Heck reaction using mesoporous Pd/TiO2 nanoparticles catalyst under sunlight
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